![molecular formula C27H30O5 B015769 Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside CAS No. 55725-85-4](/img/structure/B15769.png)
Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside
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Overview
Description
Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside is a complex organic compound that has been widely studied for its potential applications in the field of biochemistry and molecular biology. This compound is a derivative of ribofuranose, which is a component of RNA and DNA molecules.
Scientific Research Applications
Synthesis and Chemical Properties
Efficient Synthesis and Versatile Applications Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside showcases its utility in the efficient synthesis of various compounds. A notable application is its use in creating methyl 3,5-di-O-benzyl-alpha-D-ribofuranosides, serving as essential synthons for constructing 2'-C-branched ribonucleosides. The synthesis process of these compounds demonstrates a versatile precursor, leading to the creation of 2'-C-beta-methoxymethyl- and 2'-C-beta-ethoxymethyluridine with substantial overall yields (Li, Lu, & Piccirilli, 2007).
Reaction Kinetics and Mechanism Insights The compound has been instrumental in understanding reaction mechanisms and kinetics, particularly in the acetolysis of acylated methyl furanosides. Research delving into the sulfuric acid-catalyzed acetolysis reveals intricate details about the role of H+ and Ac+ as catalytically active species, elucidating the activation processes involved in anomerization and CO-bond rupture mechanisms (Forsman, Wärnå, Murzin, & Leino, 2009).
Synthesis of Novel Chemotherapeutics The compound's role extends to the synthesis of novel N-ribosyl-1,2,4-triazin-6(1H)-/ones or thiones, indicating potential antibacterial and antifungal chemotherapeutic applications. The structural confirmation of these new ribosides through chemical and spectroscopic means underscores the compound's significance in creating new therapeutic agents (Khalil, 2005).
Biological and Medical Research
Potential Antiviral, Antibacterial, and Antitumorous Activities Research has demonstrated the potential of this compound derivatives in antiviral, antibacterial, and antitumorous applications. Notably, 2,3,5-Tri-O-benzoyl-β-D-ribofuranosyl cyanide, synthesized from this compound, is highlighted as a versatile intermediate for synthesizing C-nucleoside derivatives, reflecting its significant potential in medicinal chemistry (Lee, Son, & Kang, 2000).
Stereoselective Synthesis in Sugar Intermediates The compound plays a crucial role in the stereoselective synthesis of sugar intermediates like 4-C-methyl-2,3,5-tri-O-benzyl-d-ribofuranose. These intermediates are synthesized with good yields and stereoselectivity, emphasizing the compound's importance in creating structurally specific sugar derivatives (Boyer, Ugarkar, & Erion, 2003).
Mechanism of Action
Target of Action
Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside is a purine nucleoside analog . It primarily targets indolent lymphoid malignancies . These malignancies are a group of slow-growing lymphomas and leukemias.
Mode of Action
The compound interacts with its targets by inhibiting DNA synthesis . This inhibition occurs because the compound, being a purine nucleoside analog, gets incorporated into the DNA during replication, causing premature termination of the growing DNA strand .
Biochemical Pathways
The affected pathway is the DNA synthesis pathway. The compound’s incorporation into the DNA strand during replication disrupts the normal process, leading to the termination of DNA synthesis . This disruption can lead to cell cycle arrest and apoptosis, or programmed cell death .
Result of Action
The result of the compound’s action is the induction of apoptosis, or programmed cell death . By inhibiting DNA synthesis, the compound disrupts the normal functioning of the cell, leading to cell death . This can result in the reduction of tumor size and potentially the elimination of the malignancy.
Future Directions
Biochemical Analysis
Biochemical Properties
Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside is a purine nucleoside analog . These analogs have broad antitumor activity, targeting indolent lymphoid malignancies . The anticancer mechanisms of this compound rely on the inhibition of DNA synthesis .
Cellular Effects
The cellular effects of this compound are primarily related to its role as a purine nucleoside analog. It has been found to exhibit broad antitumor activity, particularly against indolent lymphoid malignancies . This is achieved through the inhibition of DNA synthesis, which can induce apoptosis .
Molecular Mechanism
The molecular mechanism of action of this compound is primarily through its role as a purine nucleoside analog. It inhibits DNA synthesis, which can lead to the induction of apoptosis . This makes it a potential candidate for antitumor activity.
properties
IUPAC Name |
(2R,3R,4R,5R)-2-methoxy-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30O5/c1-28-27-26(31-19-23-15-9-4-10-16-23)25(30-18-22-13-7-3-8-14-22)24(32-27)20-29-17-21-11-5-2-6-12-21/h2-16,24-27H,17-20H2,1H3/t24-,25-,26-,27-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJVKHGGGJZLGII-FPCALVHFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1C(C(C(O1)COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@H]1[C@@H]([C@@H]([C@H](O1)COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10557499 |
Source
|
Record name | Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10557499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55725-85-4 |
Source
|
Record name | Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10557499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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